(2,3,5,6-Tetrafluorophenyl)acetic acid

• IUPAC Name: 2-(2,3,5,6-tetrafluorophenyl)acetic acid
• InChI: InChI=1S/C8H4F4O2/c9-4-2-5(10)8(12)3(7(4)11)1-6(13)14/h2H,1H2,(H,13,14)
• InChI Key: FEWXCSFHJUKZQP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)CC(=O)O)F)F
• Molecular Formula: C8H4F4O2
• Molecular Weight: 208.11 g/mol
• CAS No.: 3516-91-4

Description

“(2,3,5,6-Tetrafluorophenyl)acetic acid” is a derivative of acetic acid where the phenyl group attached to the acetic acid is substituted with fluorine atoms at positions 2, 3, 5, and 6. It is a part of the class of compounds known as tetrafluorophenyl esters, which are used in the chemistry of attaching fluorophores or haptens to the primary amines of biomolecules.

Synthesis Analysis

The synthesis of 2,3,4,5-tetrafluorophenol, a closely related compound, has been reported in the literature. The method involves the intramolecular cyclization of the salt of 2-[(2,3,4,5,6-pentafluorophenyl)thio]acetic acid in the presence of K2CO3, leading to the formation of a lactone. This lactone then undergoes ring-opening to form the potassium salt of 2-[6-hydroxy(2,3,4,5-tetrafluorophenyl)-thio]acetic acid. The resulting salt is converted into a methyl ester and desulfurized with Raney nickel to yield 2,3,4,5-tetrafluorophenol.

Chemical Reactions Analysis

Tetrafluorophenyl esters, such as “this compound”, are known to react with primary amines to form strong amide bonds. These esters are less susceptible to spontaneous hydrolysis during conjugation reactions and are stable for several hours at the basic pH typically used for reactions.

Scientific Research Applications

Synthesis of Tetrafluorophenol

(2,3,5,6-Tetrafluorophenyl)acetic acid is involved in the synthesis of 2,3,4,5-tetrafluorophenol. An efficient approach for this synthesis includes intramolecular cyclization and subsequent transformations, demonstrating a simple and effective method to obtain 2,3,4,5-tetrafluorophenol (Tretyakov et al., 2021).

Fluorography in Biochemical Studies

Acetic acid derivatives, including this compound, are used in fluorographic procedures. These procedures optimize the detection of radioactivity in polyacrylamide gels and offer technical advantages such as no need to pre-fix proteins in gels (Skinner & Griswold, 1983).

Radiopharmaceutical Synthesis

In nuclear medicine, this compound is involved in the synthesis of fluorine-18 labeled compounds. An innovative method allows for the synthesis at room temperature without azeotropic drying of fluoride, reducing total synthesis time significantly (Basuli et al., 2016).

Organometallic Chemistry

In organometallic chemistry, this compound derivatives are used to synthesize complexes with unique ligand structures. For example, a C∧N∧C tridentate platinum complex is synthesized using related methods, demonstrating the versatility of these compounds in forming complex organometallic structures (Cave et al., 1999).

Construction of Coordination Polymers and Metal-Organic Frameworks

Tetrafluoroterephthalic acid, related to this compound, is used in the construction of coordination polymers and metal-organic frameworks. This application is crucial in materials science, where these compounds facilitate the creation of novel materials with unique properties (Orthaber et al., 2010).

Applications in Organic Chemistry

In the realm of organic chemistry, the derivatives of this compound are used in various synthesis processes. For example, the preparation of organomercury compounds and their derivatives demonstrates the utility of these compounds in synthesizing complex organic molecules (Albrecht & Deacon, 1972).

Mechanism of Action

Target of Action

It is known that tetrafluorophenyl (tfp) esters, a group to which this compound belongs, are typically used to attach fluorophores or haptens to the primary amines of biomolecules . This suggests that the compound may interact with a wide range of proteins and other biomolecules, depending on the specific context of its use.

Mode of Action

(2,3,5,6-Tetrafluorophenyl)acetic acid, as a TFP ester, forms a strong amide bond with the primary amines of biomolecules . This bond formation is the result of a reaction between the TFP ester and the amine group, leading to the release of a tetrafluorophenolate ion . The resulting amide bond is stable and resistant to hydrolysis, making TFP esters useful for creating durable modifications to biomolecules .

Pharmacokinetics

The stability of the amide bonds it forms suggests that it could have a relatively long half-life within the body

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific biomolecules it targets and the context of its use. As a TFP ester, its primary action is to form stable amide bonds with primary amines, leading to the modification of biomolecules . These modifications could potentially influence the function of the targeted biomolecules, leading to various downstream effects.

Action Environment

Environmental factors could potentially influence the action, efficacy, and stability of this compound. For instance, the pH of the environment could influence the rate at which it reacts with amines . Additionally, factors such as temperature and the presence of other reactive species could potentially influence its stability and reactivity.

Biochemical Analysis

Biochemical Properties

(2,3,5,6-Tetrafluorophenyl)acetic acid plays a crucial role in various biochemical reactions. It is known to interact with several enzymes and proteins, primarily through its carboxylic acid group. The compound forms strong amide bonds with primary amines of biomolecules, making it a valuable reagent in protein labeling and crosslinking . The fluorine atoms enhance the stability of these interactions by reducing susceptibility to hydrolysis . Additionally, this compound can act as a substrate for certain enzymes, facilitating specific biochemical transformations.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the activity of enzymes involved in oxidative stress responses, thereby altering the cellular redox state . Furthermore, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes related to cell growth and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, including enzymes and receptors, altering their activity. The compound can inhibit or activate enzymes by forming covalent bonds with their active sites . Additionally, this compound can influence gene expression by binding to DNA or interacting with transcription factors, thereby modulating the transcriptional activity of target genes . These interactions are often mediated by the fluorine atoms, which enhance the compound’s binding affinity and specificity.

Temporal Effects in Laboratory Settings

The stability and effects of this compound over time in laboratory settings are critical for its application in research. The compound is relatively stable under standard laboratory conditions, with minimal degradation observed over several hours . Prolonged exposure to extreme pH or temperature can lead to its degradation, affecting its efficacy . Long-term studies have shown that this compound can have sustained effects on cellular function, including alterations in cell proliferation and differentiation .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At low doses, the compound has been shown to modulate enzyme activity and gene expression without causing significant toxicity . At higher doses, this compound can induce adverse effects, including hepatotoxicity and oxidative stress . These dose-dependent effects highlight the importance of careful dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, leading to the formation of various metabolites . The compound can also influence metabolic flux by altering the activity of key metabolic enzymes, thereby affecting the levels of metabolites in cells . These interactions are crucial for understanding the compound’s overall impact on cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by transporters such as organic anion transporters . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation . These interactions are essential for determining the compound’s bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound is influenced by various factors, including targeting signals and post-translational modifications. The compound can be directed to specific cellular compartments, such as the nucleus or mitochondria, where it exerts its effects . The fluorine atoms in this compound enhance its ability to interact with targeting signals, facilitating its precise localization within cells